Cas no 850933-13-0 (2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 850933-13-0
• MF: C₂₁H₁₈ClN₃O₄S
• MW: 443.903322696686
• CID: 5853804
• PubChem ID: 2157678
• Update Time: 2025-06-22

2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-N-(5-methylisoxazol-3-yl)acetamide
• Acetamide, 2-[[1-[(2-chlorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-N-(5-methyl-3-isoxazolyl)-
• CHEMBL1564753
• cid_2157678
• MLS000686030
• MLS000086756
• SMR000016140
• HMS2494A14
• F0590-0451
• HMS1650C15
• 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-[[1-[(2-chlorophenyl)methyl]-3-indolyl]sulfonyl]-N-(5-methyl-3-isoxazolyl)acetamide
• BDBM65913
• 2-[1-(2-chlorobenzyl)indol-3-yl]sulfonyl-N-(5-methylisoxazol-3-yl)acetamide
• MLS000101476
• 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(5-methyl-1,2-oxazol-3-yl)ethanamide
• AKOS024585641
• SCHEMBL15189445
• 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 850933-13-0
• AB00427675-05
• EU-0056473
• VU0108370-10

• Inchi： 1S/C21H18ClN3O4S/c1-14-10-20(24-29-14)23-21(26)13-30(27,28)19-12-25(18-9-5-3-7-16(18)19)11-15-6-2-4-8-17(15)22/h2-10,12H,11,13H2,1H3,(H,23,24,26)
• InChI Key： FPBRFRSODHILCO-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CS(C1C2=C(N(CC3=CC=CC=C3Cl)C=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 443.0706549g/mol
• Monoisotopic Mass: 443.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 769.2±60.0 °C(Predicted)
• pka: 10.58±0.70(Predicted)

Additional information on 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Introduction to 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 850933-13-0)

2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 850933-13-0, represents a unique structural motif that combines elements of indole and oxazole scaffolds, linked through a sulfonyl group. The presence of these heterocyclic rings and the specific substitution patterns make it a promising candidate for further investigation in medicinal chemistry.

The indole moiety, characterized by its bicyclic structure containing a benzene ring fused to a pyrrole ring, is well-documented for its biological activity. Indole derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. In particular, the 1H-indol-3-yl scaffold has shown remarkable promise in modulating biological pathways such as enzyme inhibition and receptor binding. The compound in question incorporates this motif with a methyl group at the 2-position of the phenyl ring, which can influence its electronic properties and interactions with biological targets.

The sulfonyl group (-SO₂-) serves as a critical linker in this molecule, not only connecting the indole ring to the acetamide moiety but also potentially enhancing its solubility and bioavailability. Sulfonyl compounds are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The strategic placement of the sulfonyl group in this compound may contribute to its ability to interact with specific protein targets, thereby modulating cellular processes.

The acetamide moiety (-NHCOCH₃) at the nitrogen position of the oxazole ring adds another layer of complexity to the compound's structure. Acetamides are commonly found in biologically active molecules and often serve as pharmacophores due to their ability to form hydrogen bonds with biological targets. The combination of an acetamide group with an oxazole ring suggests potential applications in drug development, particularly in areas where hydrogen bonding interactions are crucial for efficacy.

The oxazole ring itself is a five-membered heterocycle containing two adjacent oxygen atoms. Oxazole derivatives have been explored for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of a methyl group at the 5-position of the oxazole ring in this compound may further modify its pharmacological profile, influencing its reactivity and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide with biological targets. These studies have highlighted the potential of this compound as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it may interact with enzymes such as kinases and proteases, which are often dysregulated in cancer cells.

In addition to computational studies, experimental investigations have begun to explore the pharmacological properties of this compound. Initial assays have shown promising results in vitro, indicating potential activity against certain cancer cell lines. The ability of this compound to induce apoptosis or inhibit proliferation in cancer cells makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various functional groups present in this compound.

The structural features of this compound also make it amenable to derivatization, allowing researchers to explore analogs with modified properties. By altering substituents on the indole or oxazole rings, or by modifying the sulfonyl or acetamide groups, new derivatives can be generated with tailored pharmacological profiles. This flexibility underscores the importance of 2-{(1{[ (2-chlorophenyl)methyl]-1H-indol{3}-yl} sulfonyl)} -N{(5-methyl{1}, {2}-oxazol{3}-yl)}acetamide (CAS No.{850933}{13}{0})} as a scaffold for future drug discovery efforts.

The potential applications of this compound extend beyond oncology. Its structural motifs suggest utility in treating other diseases such as inflammatory disorders and neurodegenerative conditions. The ability of indole derivatives to modulate immune responses and oxidative stress pathways makes them particularly relevant for inflammatory diseases like rheumatoid arthritis or Crohn's disease.

Moreover, the oxazole ring's stability and reactivity make it suitable for designing molecules that can interact with specific biological targets without causing off-target effects. This specificity is crucial for developing drugs that are both effective and safe for clinical use.

In conclusion, 2-{(1{[ (2-chlorophenyl)methyl]-1H-indol{3}-yl} sulfonyl)} -N{(5-methyl{1}, {2}-oxazol{3}-yl)}acetamide (CAS No.{850933}{13}{0})} is a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of indole and oxazole scaffolds linked by a sulfonyl group provides multiple opportunities for interaction with biological targets relevant to various diseases. As research continues to uncover new therapeutic strategies based on molecular targeting techniques {and computational modeling}, compounds like this one will play an increasingly important role {in advancing drug development efforts}.